molecular formula C12H19N3 B8631086 (1-Methyl-4-(pyridin-4-yl)piperidin-4-yl)methanamine

(1-Methyl-4-(pyridin-4-yl)piperidin-4-yl)methanamine

Cat. No.: B8631086
M. Wt: 205.30 g/mol
InChI Key: YODOHGCVXOBMGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Methyl-4-(pyridin-4-yl)piperidin-4-yl)methanamine is a useful research compound. Its molecular formula is C12H19N3 and its molecular weight is 205.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19N3

Molecular Weight

205.30 g/mol

IUPAC Name

(1-methyl-4-pyridin-4-ylpiperidin-4-yl)methanamine

InChI

InChI=1S/C12H19N3/c1-15-8-4-12(10-13,5-9-15)11-2-6-14-7-3-11/h2-3,6-7H,4-5,8-10,13H2,1H3

InChI Key

YODOHGCVXOBMGL-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)(CN)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-methyl-4-(pyridin-4-yl)piperidine-4-carbonitrile (0.200 g, 0.994 mmol crude) in tetrahydrofuran (10 mL) was slowly added to a suspension of lithium aluminum hydride (0.075 g, 1.99 mmol) in tetrahydrofuran (10 mL) at 23° C. The reaction was stirred overnight and quenched with sodium sulfate decehydrate. This was stirred for 1 hour, then ethyl acetate was added and the slurry was stirred for 2 more hours. Celite was added and the resulting paste was filtered on Celite. The filtrate was concentrated to afford an oil (0.120 g, 59%) which was used as such for the next reaction.
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.075 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Yield
59%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.